2-[Bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate
2-[Bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate
Brand Name:
Vulcanchem
CAS No.:
138721-73-0
VCID:
VC0159531
InChI:
InChI=1S/C16H29N5O8.H2O/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);1H2/p-3
SMILES:
CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].O
Molecular Formula:
C16H28N5O9-3
Molecular Weight:
434.42 g/mol
2-[Bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate
CAS No.: 138721-73-0
Main Products
VCID: VC0159531
Molecular Formula: C16H28N5O9-3
Molecular Weight: 434.42 g/mol
![2-[Bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate - 138721-73-0](/images/no_structure.jpg)
| CAS No. | 138721-73-0 |
|---|---|
| Product Name | 2-[Bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate |
| Molecular Formula | C16H28N5O9-3 |
| Molecular Weight | 434.42 g/mol |
| IUPAC Name | 2-[bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydrate |
| Standard InChI | InChI=1S/C16H29N5O8.H2O/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);1H2/p-3 |
| Standard InChIKey | XPTHPEXVBYEOPW-UHFFFAOYSA-K |
| SMILES | CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].O |
| Canonical SMILES | CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].O |
| Synonyms | Sprodiamide |
| PubChem Compound | 60850 |
| Last Modified | Nov 11 2021 |
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